Cas no 1261970-55-1 (3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid)

• Product Name: 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid
• CAS No: 1261970-55-1
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18321847
• CID: 2621595
• PubChem ID: 53227681
• Update Time: 2025-05-20

3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid, 95%
• 3-(2,4-DICHLOROPHENYL)-5-METHOXYBENZOIC ACID
• 1261970-55-1
• MFCD18321847
• 2',4'-Dichloro-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40691214
• 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid

• MDL： MFCD18321847
• Inchi： 1S/C14H10Cl2O3/c1-19-11-5-8(4-9(6-11)14(17)18)12-3-2-10(15)7-13(12)16/h2-7H,1H3,(H,17,18)
• InChI Key： AZJCQEQULLQJDL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)OC)Cl

Computed Properties

• Exact Mass: 296.0006996Da
• Monoisotopic Mass: 296.0006996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid

Comprehensive Overview of 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid (CAS No. 1261970-55-1)

3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid (CAS No. 1261970-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 3-(2,4-DCP)-5-MBA, belongs to the class of substituted benzoic acids, which are widely studied for their potential applications in drug development and crop protection. Researchers are particularly interested in its molecular interactions and bioactivity profiles, making it a subject of ongoing scientific exploration.

The chemical structure of 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid features a dichlorophenyl group attached to a methoxybenzoic acid backbone. This configuration imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Its CAS No. 1261970-55-1 serves as a unique identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings. Recent studies have highlighted its potential as a building block for synthesizing more complex molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and herbicides.

In the context of current research trends, 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid aligns with the growing demand for sustainable chemistry solutions. Scientists are investigating its role in green synthesis methodologies, which minimize environmental impact while maintaining high yields. Additionally, its potential as a ligand in metal-organic frameworks (MOFs) has sparked interest in materials science, where MOFs are used for gas storage, catalysis, and sensing applications. These interdisciplinary applications underscore the compound's versatility and relevance in modern scientific inquiry.

From a commercial perspective, CAS No. 1261970-55-1 is often sought after by pharmaceutical and agrochemical manufacturers. Its cost-effective synthesis and scalability make it an attractive candidate for industrial-scale production. Furthermore, regulatory compliance and safety data for 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid are well-documented, ensuring its safe handling in laboratory and production environments. This aligns with the increasing emphasis on chemical safety and regulatory transparency in the chemical industry.

Frequently asked questions about 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid include inquiries about its synthetic routes, purification methods, and analytical characterization techniques. Researchers also explore its structure-activity relationships (SAR) to optimize its performance in target applications. For instance, modifications to the methoxy group or dichlorophenyl moiety can significantly alter its bioactivity, offering opportunities for tailored molecular design. These insights are critical for advancing its use in precision medicine and sustainable agriculture.

In summary, 3-(2,4-Dichlorophenyl)-5-methoxybenzoic acid (CAS No. 1261970-55-1) represents a compelling case study in the intersection of chemistry, biology, and materials science. Its multifaceted applications, combined with its structural adaptability, position it as a valuable asset in both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of innovative solutions for global challenges in health and agriculture.